Cas no 2870644-92-9 (1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- )

• Product Name: 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl-
• CAS No: 2870644-92-9
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 5563249
• Update Time: 2025-05-20

1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-6-ethynyl-1H-benz[de]isoquinoline-1,3(2H)-dione (ACI)
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl-

• Inchi： 1S/C19H12N2O4/c1-2-10-6-7-13-16-11(10)4-3-5-12(16)18(24)21(19(13)25)14-8-9-15(22)20-17(14)23/h1,3-7,14H,8-9H2,(H,20,22,23)
• InChI Key： GZRLAUBIUDWEMX-UHFFFAOYSA-N
• SMILES： O=C1N(C2CCC(=O)NC2=O)C(=O)C2C3C(C(=CC=2)C#C)=CC=CC1=3

Additional information on 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl-

Chemical Profile of 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- (CAS No. 2870644-92-9)

The compound 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- (CAS No. 2870644-92-9) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the benz[de]isoquinoline scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the ethynyl and dioxo-piperidinyl moieties further enhances its chemical complexity and biological relevance.

Benz[de]isoquinoline derivatives have been extensively studied due to their structural similarity to natural products and alkaloids, which often exhibit potent biological effects. The specific substitution pattern in 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- makes it a particularly intriguing molecule for further investigation. The ethynyl group introduces a site for further functionalization, while the dioxo-piperidinyl moiety suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex benz[de]isoquinoline derivatives like this one. These synthetic methodologies often involve multi-step reactions that incorporate various functional groups while maintaining the integrity of the core heterocyclic structure. The ability to precisely control the substitution pattern is crucial for optimizing the biological activity of these compounds.

The pharmacological profile of 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- has been the subject of several preliminary studies. These studies have highlighted its potential as a lead compound for drug discovery efforts targeting various diseases. The benz[de]isoquinoline scaffold is known to interact with multiple biological pathways, including those involved in inflammation, pain perception, and cancer progression.

One particularly notable aspect of this compound is its interaction with enzymes such as cytochrome P450 (CYP) enzymes, which play a critical role in drug metabolism. The ethynyl group provides a handle for further derivatization to modulate metabolic stability and bioavailability. Additionally, the dioxo-piperidinyl moiety may engage in hydrogen bonding or other non-covalent interactions with biological targets, influencing the compound's binding affinity and efficacy.

In vitro studies have demonstrated that 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- exhibits promising activity against several disease models. For instance, preliminary data suggest that it may inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in tumor progression. Furthermore, its ability to modulate inflammatory responses has been observed in animal models of inflammation and pain.

The synthesis of this compound also presents an opportunity to explore novel synthetic strategies that could be applied to other heterocyclic systems. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in constructing complex benz[de]isoquinoline derivatives with high precision. These methods not only enhance synthetic efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The development of new pharmaceuticals relies heavily on the discovery of novel molecular entities with unique chemical and biological properties. 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl- represents a valuable addition to the growing library of benz[de]isoquinoline derivatives being explored for therapeutic applications. Its unique structural features and promising pharmacological activity make it a compelling candidate for further investigation.

Future research will likely focus on optimizing the synthesis of this compound and exploring its full pharmacological potential. By leveraging advanced computational techniques and high-throughput screening methods, researchers can rapidly identify analogs with enhanced potency and selectivity. Additionally, structural modifications aimed at improving pharmacokinetic properties will be essential for translating these findings into clinical applications.

In conclusion,1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-6-ethynyl-* (CAS No. 2870644-92-9) is a structurally complex and biologically relevant molecule that holds significant promise for drug discovery efforts. Its unique combination of functional groups and preliminary pharmacological activity make it an attractive candidate for further investigation in medicinal chemistry and pharmacology.